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Compound of Interest

Compound Name: Cobaltous bromide

Cat. No.: B1221230 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

anhydrous cobaltous bromide.

Frequently Asked Questions (FAQs)
Q1: What is anhydrous cobaltous bromide and what are its common applications?

A1: Anhydrous cobaltous bromide (CoBr₂) is an inorganic compound that appears as green

crystals.[1] It is highly hygroscopic, meaning it readily absorbs moisture from the air.[2][3] This

compound is primarily used as a catalyst in various organic synthesis reactions.[3][4] It also

serves as a precursor in the preparation of other cobalt compounds.[3]

Q2: What are the key safety precautions when handling anhydrous cobaltous bromide?

A2: Anhydrous cobaltous bromide is a hazardous substance and requires careful handling. It

is harmful if swallowed, causes skin and serious eye irritation, and may cause an allergic skin

reaction or respiratory difficulties if inhaled.[5] It is also suspected of causing cancer. Always

handle this chemical in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat.[5][6]

Q3: How should anhydrous cobaltous bromide be properly stored?
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A3: Due to its hygroscopic nature, anhydrous cobaltous bromide must be stored in a tightly

sealed container in a cool, dry, and well-ventilated place, away from moisture and oxidizing

agents.[5][6] Storing it under an inert atmosphere is also recommended.[7] Exposure to moist

air will cause it to hydrate, changing its color from green to red-purple.[1]

Q4: What are the signs of hydration, and how can it be reversed?

A4: The primary sign of hydration is a color change from green (anhydrous) to red-purple

(hydrated).[1] The hexahydrate form loses four water molecules at 100°C to form the dihydrate,

and further heating to 130°C will yield the anhydrous form again.[1]

Troubleshooting Guides
Issue 1: The anhydrous cobaltous bromide I received is
not green.

Possible Cause: The compound has absorbed moisture and become hydrated. Anhydrous

cobaltous bromide is green, while its hydrated forms are red-purple.[1]

Solution: You can dehydrate the compound by heating it. Heating to 100°C will form the

dihydrate, and further heating to 130°C will produce the anhydrous green form.[1] This

should be done in a controlled environment, such as an oven or under vacuum, to prevent

decomposition at higher temperatures.

Prevention: Always store anhydrous cobaltous bromide in a tightly sealed container in a

desiccator or glovebox to protect it from moisture.[5]

Issue 2: My reaction is not proceeding as expected
when using anhydrous cobaltous bromide as a catalyst.

Possible Cause 1: Inactive Catalyst: The catalyst may have been deactivated by exposure to

moisture. The presence of water can interfere with many catalytic processes.

Solution: Ensure your cobaltous bromide is completely anhydrous (green in color) before

use. If necessary, dehydrate it as described in Issue 1.
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Possible Cause 2: Incompatible Reagents: Anhydrous cobaltous bromide is incompatible

with strong oxidizing agents.[5]

Solution: Review all reagents in your reaction to ensure they are compatible. Avoid using

strong oxidizing agents in the same reaction mixture.

Possible Cause 3: Incorrect Solvent: The solubility of anhydrous cobaltous bromide varies

in different solvents.

Solution: Anhydrous cobaltous bromide is soluble in water, ethanol, methanol, acetone,

and methyl acetate.[1][8] Ensure you are using a solvent in which the catalyst is

sufficiently soluble to participate in the reaction.

Data Presentation
Table 1: Physical and Chemical Properties of Anhydrous Cobaltous Bromide

Property Value References

Appearance Green crystals [1][2]

Molar Mass 218.7412 g/mol [1]

Melting Point 678 °C (1252.4 °F) [1][5]

Density 4.909 g/cm³ [1][2]

Hygroscopic Nature Highly hygroscopic [1][2][3]

Table 2: Hydration States of Cobaltous Bromide
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Form Color
Water
Molecules

Conditions for
Formation

References

Anhydrous Green 0

Heating

dihydrate to

130°C

[1]

Dihydrate - 2

Heating

hexahydrate to

100°C

[1]

Hexahydrate Red-purple 6

Exposure of

anhydrous form

to air

[1]

Experimental Protocols
Protocol 1: General Handling of Anhydrous Cobaltous
Bromide

Preparation: Work in a well-ventilated fume hood. Ensure an eyewash station and safety

shower are accessible.[5]

Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile gloves, and a

lab coat.[6]

Dispensing: Use a clean, dry spatula and weighing vessel. Minimize the time the container is

open to the atmosphere to prevent moisture absorption. If possible, handle inside a glovebox

with an inert atmosphere.

Transfer: Transfer the weighed compound directly to your reaction vessel.

Clean-up: Clean any spills immediately by sweeping or vacuuming the solid material into a

designated waste container. Wash the affected area with soap and water.[5]

Disposal: Dispose of waste cobaltous bromide and contaminated materials according to

your institution's hazardous waste disposal procedures.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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